{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}methylamine oxalate

• IUPAC Name: 3-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]-N-methylpropan-1-amine;oxalic acid
• InChI: InChI=1S/C14H21NO2.C2H2O4/c1-4-6-12-7-8-13(14(11-12)16-3)17-10-5-9-15-2;3-1(4)2(5)6/h4,6-8,11,15H,5,9-10H2,1-3H3;(H,3,4)(H,5,6)/b6-4+
• InChI Key: HDOFVBNBUONOCH-CVDVRWGVSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCCNC)OC.C(=O)(C(=O)O)O
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCCNC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C16H23NO6
• Molecular Weight: 325.36 g/mol

Description

{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}methylamine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPO or MPOA and is synthesized through a multi-step process that involves the reaction of various chemicals.

Scientific Research Applications

MPOA has been extensively studied for its potential therapeutic applications. One of the most promising applications of MPOA is in the treatment of cancer. Studies have shown that MPOA has potent anti-cancer properties and can inhibit the growth of various cancer cells. Additionally, MPOA has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of MPOA is not fully understood. However, studies have shown that MPOA can induce apoptosis (programmed cell death) in cancer cells. Additionally, MPOA has been shown to inhibit the activity of various enzymes that are involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
MPOA has been shown to have various biochemical and physiological effects. Studies have shown that MPOA can induce apoptosis in cancer cells through the activation of various signaling pathways. Additionally, MPOA has been shown to inhibit the activity of various enzymes that are involved in cancer cell proliferation and inflammation. Moreover, MPOA has been shown to have anti-oxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPOA in lab experiments is its potent anti-cancer properties. Additionally, MPOA has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. However, one of the limitations of using MPOA in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on MPOA. One of the most promising directions is the development of MPOA-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of MPOA and its potential therapeutic applications. Moreover, the development of more efficient and cost-effective synthesis methods for MPOA could facilitate its use in future research.

Synthesis Methods

The synthesis of MPOA involves a multi-step process that includes the reaction of 2-methoxy-4-(1-propen-1-yl)phenol with propylene oxide to form 3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propanol. This intermediate is then reacted with methylamine to form {3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}methylamine. Finally, this compound is reacted with oxalic acid to form {3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}methylamine oxalate.